Cas no 10357-27-4 (p-Nitrophenyl α-D-mannopyranoside)

p-Nitrophenyl α-D-mannopyranoside structure
10357-27-4 structure
Product Name:p-Nitrophenyl α-D-mannopyranoside
CAS No:10357-27-4
MF:C12H15NO8
MW:301.249404191971
MDL:MFCD00066002
CID:156935
PubChem ID:87573936
Update Time:2024-11-03

p-Nitrophenyl α-D-mannopyranoside Chemical and Physical Properties

Names and Identifiers

    • a-D-Mannopyranoside, 4-nitrophenyl
    • 4-NITROPHENYL-ALPHA-D-MANNOPYRANOSIDE
    • 4-Nitrophenyl alpha-D-Mannopyranoside [Substrate for alpha-Mannosidase]
    • 4-Nitrophenyl a-D-mannopyranoside
    • 4-Nitrophenyl alpha-D-mannopyranoside
    • 4-Nitrophenyl α-D-mannopyranoside
    • 4-NITROPHENYL-ALPHA-D-MANNOPYRANOSIDE [SUBSTRATE FOR ALPHA-MANNOSIDASE]
    • NITROPHENYL-a-D-MANNOPYRANOSIDE, 4-(RG)
    • p-Nitrophenyl α-D-Ma
    • p-Nitrophenyl α-D-Mannopyranoside
    • 4-nitrophenyl D-mannopyranoside
    • 4-nitrophenyl hexopyranoside
    • p-Nitrophenyl alpha-D-mannopyranoside
    • 4'-NITROPHENYL-ALPHA-D-MANNOPYRANOSIDE
    • P-NITROPHENYL-alpha-D-MANNOPYRANOSIDE
    • (2R,3S,4S,5S,6R)-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxane-3,4,5-triol
    • pNPalphaMan
    • pNP-alpha-D-Man
    • BIM1208
    • 4-Nitrophenyl I+/--D-mannopyranoside
    • CHEMBL1173567
    • p-nitrophenyl a-D-mannopyranoside
    • WURCS=2.0/1,1,0/[a1122h-1a_1-5_1*O(C^EC^ZC^EC^EC^ZC^E$3)/6NO/9=O]/1/
    • CS-0142278
    • a-D-Mannopyranoside,4-nitrophenyl
    • A-D-mannopyranoside
    • p-Nitrophenyl
    • 4-Nitrophenyl alpha-D-mannopyranoside, alpha-mannosidase substrate
    • AKOS016009937
    • AS-61394
    • Q27464496
    • p-Nitrophenyl ?-D-Mannopyranoside
    • 4-Nitrophenyla-D-mannopyranoside
    • SCHEMBL149794
    • 4-nitrophenyl
    • AMY41720
    • MFCD00066002
    • AKOS016015695
    • HY-137822
    • N0619
    • (2R,3S,4S,5S,6R)-2-(hydroxymethyl)-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triol
    • A896414
    • 4-Nitrophenyl alpha -D-mannopyranoside
    • 10357-27-4
    • DTXSID601299735
    • NS00087507
    • p-Nitrophenyl I+/--D-mannopyranoside
    • p-Nitrophenyl α-D-mannopyranoside
    • MDL: MFCD00066002
    • Inchi: 1S/C12H15NO8/c14-5-8-9(15)10(16)11(17)12(21-8)20-7-3-1-6(2-4-7)13(18)19/h1-4,8-12,14-17H,5H2/t8-,9-,10+,11+,12+/m1/s1
    • InChI Key: IFBHRQDFSNCLOZ-GCHJQGSQSA-N
    • SMILES: O1[C@@H]([C@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(=CC=1)[N+](=O)[O-]
    • BRN: 92210

Computed Properties

  • Exact Mass: 301.08000
  • Monoisotopic Mass: 301.07976644g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 145
  • Surface Charge: 0

Experimental Properties

  • Color/Form: White yellow crystalline powder
  • Density: 1.599±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 178.0 to 183.0 deg-C
  • Solubility: Slightly soluble (6 g/l) (25 º C),
  • Water Partition Coefficient: Soluble in water at 10mg/ml
  • PSA: 145.20000
  • LogP: -0.70330
  • Solubility: Dimethylformamide
  • Specific Rotation: +154 to +166° (c=0.2, H2O)

p-Nitrophenyl α-D-mannopyranoside Security Information

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